Cas no 728024-36-0 (1-[4-(morpholin-4-yl)phenyl]ethan-1-amine)

• Product Name: 1-[4-(morpholin-4-yl)phenyl]ethan-1-amine
• CAS No: 728024-36-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD04970998
• CID: 1070385
• PubChem ID: 329776843
• Update Time: 2025-06-30

1-[4-(morpholin-4-yl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Morpholinophenyl)ethanamine
• 1-(4-Morpholin-4-yl-phenyl)-ethylamine
• 1-[4-(4-MORPHOLINYL)PHENYL]ETHANAMINE
• Benzenemethanamine, Alpha-Methyl-4-(4-Morpholinyl)-
• 005326
• 1-(4-morpholin-4-ylphenyl)ethylamine
• 1-[4-(morpholin-4-yl)phenyl]ethanamine
• AC1NKG31
• AC1Q2B87
• CTK5D6848
• SBB013331
• SureCN5046325
• ZERO
• DTXSID80406723
• F2169-1335
• SB75012
• MFCD04970998
• STK346734
• CS-0251806
• NQOHGGYEBXCWJV-UHFFFAOYSA-N
• 1-[4-(morpholin-4-yl)phenyl]ethan-1-amine
• 1-[4-(morpholin-4-yl)phenyl]Ethylamine
• AKOS016345033
• SCHEMBL5046325
• AKOS000123182
• LS-09268
• 728024-36-0
• 1-(4-morpholin-4-ylphenyl)ethanamine
• EN300-56150
• Z332382842
• 1-[4-(4-Morpholinyl)phenyl]ethanamine, AldrichCPR
• 1-(4-MORPHOLINOPHENYL)-1-ETHANAMINE
• ALBB-027094

• MDL： MFCD04970998
• Inchi： 1S/C12H18N2O/c1-10(13)11-2-4-12(5-3-11)14-6-8-15-9-7-14/h2-5,10H,6-9,13H2,1H3
• InChI Key： NQOHGGYEBXCWJV-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(C)N)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 61-63 °C
• Boiling Point: 360.6±42.0 °C at 760 mmHg
• Flash Point: 171.9±27.9 °C
• Refractive Index: 1.556
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[4-(morpholin-4-yl)phenyl]ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[4-(morpholin-4-yl)phenyl]ethan-1-amine

1-[4-(Morpholin-4-yl)phenyl]ethan-1-amine: A Comprehensive Overview

1-[4-(Morpholin-4-yl)phenyl]ethan-1-amine, also known by its CAS registry number CAS No. 728024-36-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of amines, features a unique structure that combines a morpholine ring with a phenethylamine moiety. The morpholine group, a six-membered ring containing one oxygen and two nitrogen atoms, contributes to the compound's versatile chemical properties, making it a valuable building block in drug discovery and material science.

The synthesis of 1-[4-(Morpholin-4-yl)phenyl]ethan-1-amine typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have explored various strategies, including Suzuki coupling and Buchwald-Hartwig amination, to construct the morpholine-substituted phenethylamine framework. These methods not only enhance the yield but also allow for greater control over the stereochemistry of the product.

One of the most promising applications of CAS No. 728024-36-0 lies in its potential as a lead compound in drug development. Studies have shown that this compound exhibits modulatory effects on key biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. For instance, recent research has demonstrated its ability to interact with the cannabinoid receptor type 2 (CB2), making it a candidate for therapeutic interventions in inflammatory diseases and neurodegenerative disorders. Additionally, its structural flexibility allows for further functionalization, enabling researchers to explore its potential as an antagonist or agonist in various signaling pathways.

In the realm of materials science, 1-[4-(Morpholin-4-yl)phenyl]ethan-1-amine has been investigated for its role in the synthesis of advanced polymers and self-healing materials. The morpholine group's inherent Lewis basicity facilitates coordination with metal ions, making it suitable for constructing metallopolymers with tailored mechanical properties. Recent studies have highlighted its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH levels.

The pharmacokinetic profile of CAS No. 728024-36-0 has also been a focal point of recent investigations. Preclinical studies indicate that this compound demonstrates moderate bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an orally administered drug. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxic metabolite formation.

In conclusion, 1-[4-(Morpholin-4-yphenyl)]ethan-amine, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies exploring its potential as a therapeutic agent and advanced material component. As research progresses, this compound is expected to unlock new opportunities for innovation in both academic and industrial settings.